Cas no 7753-50-6 (17β-Hydroxy-17-Methyl-estra-5(10),9(11)-dien-3-one)

• Product Name: 17β-Hydroxy-17-Methyl-estra-5(10),9(11)-dien-3-one
• CAS No: 7753-50-6
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 1003192
• PubChem ID: 71749151
• Update Time: 2025-04-20

17β-Hydroxy-17-Methyl-estra-5(10),9(11)-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 17β-Hydroxy-17-Methyl-estra-5(10),9(11)-dien-3-one
• (17β)-17-Hydroxy-17-Methyl-estra-5(10),9(11)-dien-3-one
• (8S,13S,14S,17S)-17-hydroxy-13,17-dimethyl-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• 7753-50-6
• DTXSID60857794
• (17beta)-17-Hydroxy-17-methylestra-5(10),9(11)-dien-3-one
• A)-17-Hydroxy-17-methyl-estra-5(10),9(11)-dien-3-one
• (17

• Inchi： 1S/C19H26O2/c1-18-9-7-15-14-6-4-13(20)11-12(14)3-5-16(15)17(18)8-10-19(18,2)21/h7,16-17,21H,3-6,8-11H2,1-2H3/t16-,17+,18+,19+/m1/s1
• InChI Key： CAXJKYOXSOIPHO-XWSJACJDSA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3CCC4CC(CCC=4C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 286.193280068g/mol
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids